N-[2-(2,3-dichlorophenyl)-1,3-benzoxazol-5-yl]-3-(3-nitrophenyl)acrylamide

• IUPAC Name: (E)-N-[2-(2,3-dichlorophenyl)-1,3-benzoxazol-5-yl]-3-(3-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C22H13Cl2N3O4/c23-17-6-2-5-16(21(17)24)22-26-18-12-14(8-9-19(18)31-22)25-20(28)10-7-13-3-1-4-15(11-13)27(29)30/h1-12H,(H,25,28)/b10-7+
• InChI Key: KRYANZCBUYCFQP-JXMROGBWSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C=CC(=O)NC2=CC3=C(C=C2)OC(=N3)C4=C(C(=CC=C4)Cl)Cl
• Isomeric SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])/C=C/C(=O)NC2=CC3=C(C=C2)OC(=N3)C4=C(C(=CC=C4)Cl)Cl
• Molecular Formula: C22H13Cl2N3O4
• Molecular Weight: 454.3 g/mol

Description

N-[2-(2,3-dichlorophenyl)-1,3-benzoxazol-5-yl]-3-(3-nitrophenyl)acrylamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. The compound is commonly referred to as DCB-NPA and has been studied extensively for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of DCB-NPA is not fully understood, but it is believed to involve the inhibition of protein-protein interactions. The compound has been shown to bind to specific sites on proteins, preventing them from interacting with other proteins and disrupting cellular processes.
Biochemical and Physiological Effects:
DCB-NPA has been shown to have various biochemical and physiological effects. The compound has been shown to inhibit the activity of certain enzymes, such as matrix metalloproteinases, which are involved in tissue remodeling and cancer progression. DCB-NPA has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using DCB-NPA in lab experiments is its high specificity for certain proteins, making it a useful tool for studying protein-protein interactions. However, the compound has limited solubility in aqueous solutions, which can make it difficult to use in certain experiments. Additionally, the compound can be toxic at high concentrations, which can limit its use in certain applications.

Future Directions

There are many potential future directions for research involving DCB-NPA. One area of interest is the development of new anti-cancer therapies based on the compound's ability to inhibit cancer cell proliferation. Another area of interest is the use of DCB-NPA as a tool for studying protein-protein interactions, which could lead to a better understanding of cellular processes and the development of new therapies for various diseases. Additionally, further research is needed to fully understand the mechanism of action of DCB-NPA and its potential applications in various fields.

Scientific Research Applications

DCB-NPA has been widely used in scientific research for its potential applications in various fields. The compound has been studied for its anti-cancer properties and has shown promising results in inhibiting the proliferation of cancer cells. DCB-NPA has also been studied for its potential use as a fluorescent probe for the detection of amyloid fibrils, which are associated with various neurodegenerative diseases.